Cas no 31408-33-0 (Pyrimidine, 5-(4-bromophenyl)-2-(methylsulfonyl)-)

Pyrimidine, 5-(4-bromophenyl)-2-(methylsulfonyl)- structure
31408-33-0 structure
Product Name:Pyrimidine, 5-(4-bromophenyl)-2-(methylsulfonyl)-
CAS No:31408-33-0
MF:C11H9BrN2O2S
MW:313.170360326767
CID:3936629
PubChem ID:4527059
Update Time:2025-04-22

Pyrimidine, 5-(4-bromophenyl)-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 5-(4-bromophenyl)-2-(methylsulfonyl)-
    • 5-(4-bromophenyl)-2-methylsulfonylpyrimidine
    • AC-907/25005415
    • 31408-33-0
    • 5-(4-bromophenyl)-2-methylsulfonyl-pyrimidine
    • SCHEMBL12562404
    • CHEMBL1688538
    • 5-(4-bromophenyl)-2-(methylsulfonyl)pyrimidine
    • Inchi: 1S/C11H9BrN2O2S/c1-17(15,16)11-13-6-9(7-14-11)8-2-4-10(12)5-3-8/h2-7H,1H3
    • InChI Key: UHPHXPSNZMFXOX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=NC(=NC=1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 311.95681Da
  • Monoisotopic Mass: 311.95681Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 68.3Ų
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